![molecular formula C16H21N3O3S2 B2794845 3-[(2-azepan-1-yl-2-oxoethyl)thio]-6-methyl-4H-1,2,4-benzothiadiazine 1,1-dioxide CAS No. 896707-25-8](/img/structure/B2794845.png)
3-[(2-azepan-1-yl-2-oxoethyl)thio]-6-methyl-4H-1,2,4-benzothiadiazine 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[(2-azepan-1-yl-2-oxoethyl)thio]-6-methyl-4H-1,2,4-benzothiadiazine 1,1-dioxide is a useful research compound. Its molecular formula is C16H21N3O3S2 and its molecular weight is 367.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
Research on 1,2,4-benzothiadiazine derivatives, including the specific compound , has led to the development of methods for their synthesis and the exploration of their chemical reactivity. For instance, the Mitsunobu reaction has been utilized for synthesizing built-in guanidine tricycles and disulfides from 3-mercaptoalkylamino derivatives, indicating a method for constructing complex structures from simpler benzothiadiazine frameworks (Chern, Shiau, & Wu, 1991).
Biological Activities
The structural similarity of 1,2,4-benzothiadiazine derivatives to biologically active compounds has prompted studies into their potential therapeutic applications. For example, derivatives have been evaluated for anti-HIV activity, showcasing the potential of benzothiadiazine frameworks in antiviral research (Di Santo, Costi, Artico, Massa, Marongiu, Loi, De Montis, & la Colla, 1998).
Pharmacological Evaluation
The compound class has also been the subject of pharmacological evaluation, particularly looking at its role in activating ATP-sensitive potassium channels, demonstrating the relevance of benzothiadiazine derivatives in modulating cellular functions through ion channel interactions (Schou, Hansen, Tagmose, Boonen, Worsaae, Drabowski, Wahl, Arkhammar, Bodvarsdottir, Antoine, Lebrun, & Hansen, 2005).
Structural and Mechanistic Studies
Understanding the structural characteristics of benzothiadiazine derivatives has been a focus, with X-ray crystallography studies elucidating their molecular configurations. This research aids in the design of compounds with specific properties and potential applications in various scientific fields (Bombieri, Demartin, Benetollo, Braghiroli, & di Bella, 1990).
Novel Synthesis Methods
Innovative approaches to synthesizing benzothiadiazine derivatives have been explored, including methods that involve reductive cyclization and the use of samarium diiodide, highlighting the ongoing interest in developing efficient synthetic pathways for these compounds (Zhong, Wh, Zhang, & Ym, 2000).
Properties
IUPAC Name |
1-(azepan-1-yl)-2-[(6-methyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O3S2/c1-12-6-7-14-13(10-12)17-16(18-24(14,21)22)23-11-15(20)19-8-4-2-3-5-9-19/h6-7,10H,2-5,8-9,11H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMWPNVUPYMWHFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)S(=O)(=O)N=C(N2)SCC(=O)N3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.